molecular formula C14H16N4O2 B6634398 1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid

1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid

Cat. No. B6634398
M. Wt: 272.30 g/mol
InChI Key: PMSCWLQRBHUMMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MTMQ and is a quinoline derivative that has a triazole ring attached to it. MTMQ has been the subject of extensive research due to its unique structure and potential applications in various fields.

Mechanism of Action

MTMQ exerts its antibacterial and antifungal activities by inhibiting the activity of enzymes involved in cell wall synthesis. MTMQ has also been found to exhibit antitumor activity by inducing apoptosis in cancer cells. The mechanism of action of MTMQ as a fluorescent probe for metal ions involves the binding of the metal ions to the triazole ring, resulting in a change in the fluorescence properties of the compound.
Biochemical and physiological effects:
MTMQ has been found to exhibit low toxicity in vitro and in vivo studies. MTMQ has also been found to exhibit antioxidant activity and has been studied for its potential use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTMQ in lab experiments is its unique structure, which allows for the development of novel compounds with potential applications in various fields. However, one of the limitations of using MTMQ in lab experiments is its low solubility in water, which can affect its bioavailability and limit its potential applications.

Future Directions

There are several future directions for the study of MTMQ, including the development of novel compounds based on its structure for use in medicinal chemistry and biochemistry. Further studies are also needed to fully understand the mechanism of action of MTMQ and its potential applications in the treatment of oxidative stress-related diseases. Additionally, studies are needed to investigate the potential use of MTMQ as a fluorescent probe for the detection of other metal ions.

Synthesis Methods

MTMQ can be synthesized using various methods, including the reaction of 1,2-diaminobenzene with methyl 4-(chloromethyl)benzoate, followed by the reaction with 1-methyl-1H-1,2,3-triazol-4-amine. The resulting product is then subjected to acid hydrolysis to obtain MTMQ. Other methods of synthesis include the reaction of 1,2-diaminobenzene with 4-chloro-3-methylbenzoic acid, followed by the reaction with 1-methyl-1H-1,2,3-triazol-4-amine.

Scientific Research Applications

MTMQ has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. MTMQ has been found to exhibit antibacterial, antifungal, and antitumor activities. MTMQ has also been studied for its potential use as a fluorescent probe for the detection of metal ions.

properties

IUPAC Name

1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N4O2/c1-17-8-10(15-16-17)9-18-7-6-12(14(19)20)11-4-2-3-5-13(11)18/h2-5,8,12H,6-7,9H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMSCWLQRBHUMMZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=N1)CN2CCC(C3=CC=CC=C32)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.